Cas no 88302-00-5 (3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)-)
88302-00-5 structure
Product Name:3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)-
CAS No:88302-00-5
MF:C11H12N2O2
MW:204.225182533264
CID:638245
PubChem ID:10375633
Update Time:2025-04-19
3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)-
- 6-ethyl-2-oxo-5-propanoyl-1H-pyridine-3-carbonitrile
- 88302-00-5
- SCHEMBL9477815
- CCZMLHPMPMJRPT-UHFFFAOYSA-N
- 6-ethyl-1,2-dihydro-2-oxo-5-(n-propanoyl)nicotinonitrile
- DTXSID80438903
-
- Inchi: 1S/C11H12N2O2/c1-3-9-8(10(14)4-2)5-7(6-12)11(15)13-9/h5H,3-4H2,1-2H3,(H,13,15)
- InChI Key: CCZMLHPMPMJRPT-UHFFFAOYSA-N
- SMILES: O=C(CC)C1C=C(C#N)C(NC=1CC)=O
Computed Properties
- Exact Mass: 204.089877630g/mol
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 70Ų
3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
88302-00-5 (3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk